Cas no 2137754-97-1 (Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]-)

• Product Name: Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]-
• CAS No: 2137754-97-1
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5287347
• Update Time: 2025-06-16

Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]-

• Inchi： 1S/C10H19ClO/c1-3-5-10(2,8-11)6-4-9-7-12-9/h9H,3-8H2,1-2H3
• InChI Key： AZYFSNVKPDBAQZ-UHFFFAOYSA-N
• SMILES： O1CC1CCC(CCl)(C)CCC

Additional information on Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]-

Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- (CAS No. 2137754-97-1): An Overview of Its Structure, Properties, and Applications

Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- (CAS No. 2137754-97-1) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This comprehensive overview aims to provide a detailed insight into the chemical structure, physical properties, synthesis methods, and potential applications of this compound.

The molecular formula of Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- is C₁₀H₁₈OCl. The compound features an oxirane ring (an epoxide) with a substituted alkyl chain containing a chloromethyl group. The presence of the oxirane ring makes it highly reactive and versatile in chemical reactions, particularly in ring-opening reactions and polymerization processes.

In terms of physical properties, Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- is typically a colorless liquid with a characteristic odor. It has a boiling point of approximately 180°C and a melting point of -50°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical processes and formulations.

The synthesis of Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- can be achieved through several methods. One common approach involves the epoxidation of an unsaturated precursor using peracids or other oxidizing agents. For example, the reaction of an allylic alcohol with meta-chloroperoxybenzoic acid (mCPBA) can yield the desired epoxide. Another method involves the intramolecular cyclization of a halohydrin under basic conditions. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

The reactivity of Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- is primarily attributed to its oxirane ring. This functional group is highly susceptible to nucleophilic attack, leading to ring-opening reactions that can form a variety of products depending on the reaction conditions and reagents used. For instance, the reaction with alcohols can produce ethers, while reactions with amines can yield amino alcohols or amides. These derivatives have potential applications in pharmaceuticals as intermediates for drug synthesis or as active pharmaceutical ingredients (APIs).

In the field of materials science, Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- has shown promise as a monomer for polymerization reactions. The chloromethyl group can be used to introduce functional groups into the polymer backbone, enhancing its properties such as thermal stability, mechanical strength, and chemical resistance. Recent studies have explored the use of this compound in the development of advanced polymers for coatings, adhesives, and composite materials.

Beyond its synthetic utility, Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- has also been investigated for its biological activities. Preliminary research suggests that certain derivatives of this compound exhibit antimicrobial properties against a range of bacterial strains. This makes it a potential candidate for developing new antimicrobial agents to combat drug-resistant infections.

In conclusion, Oxirane, 2-[3-(chloromethyl)-3-methylhexyl]- (CAS No. 2137754-97-1) is a versatile chemical compound with a unique structure that offers numerous opportunities for research and application across various scientific disciplines. Its reactivity and functional versatility make it an attractive candidate for further exploration in pharmaceuticals, materials science, and organic synthesis. As research continues to advance, it is likely that new applications and derivatives will be discovered, further expanding the utility of this intriguing compound.